Fluproquazone

• CAS RN: 40507-23-1
• Molecular Formula: C18H17FN2O
• Molecular Weight: 296.3 g/mol
• IUPAC Name: 4-(4-fluorophenyl)-7-methyl-1-propan-2-ylquinazolin-2-one
• InChI: InChI=1S/C18H17FN2O/c1-11(2)21-16-10-12(3)4-9-15(16)17(20-18(21)22)13-5-7-14(19)8-6-13/h4-11H,1-3H3
• InChI Key: ZWOUXWWGKJBAHQ-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)C(=NC(=O)N2C(C)C)C3=CC=C(C=C3)F
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: 4-(p-fluorophenyl)-1-isopropyl-7-methyl-quinazolin-2(1H)-one; fluproquazone; RF 46-790

Description

Fluproquazone a quinazolinone derivative with potent analgesic, antipyretic, and anti-inflammatory effects. It was withdrawn during development due to liver toxicity.

Synthesis routes and methods I

Procedure details

17.4 g 1-isopropyl-4-(4-fluorophenyl)-7-methyl-4a,5,6,8a-tetrahydro-2(1H)-quinazolinone are dissolved under heating in 50 ml decaline and treated portionwise at 140° with 4 g powdered sulphur. On completion of the addition stirring is continued for 1 hour at 160°. The mixture is diluted with toluene and extracted several times with 15% hydrochloric acid. The acidic phase is treated with methylene chloride and neutralized under ice cooling with sodium hydroxide solution. The water phase is extracted with methylene chloride and the combined methylene chloride extracts concentrated in vacuo. The concentrate is chromatographed on silica gel using dichloromethane and methanol as eluant. After recrystallisation from toluene the title compound is obtained, m.p. 174°-176°.

Synthesis routes and methods II

Procedure details

A solution of 8.5 g. of 2-isopropylamino-4-methyl-4'-fluoro-benzophenone and 4.2 g. of potassium isocyanate in 100 ml. of glacial acetic acid is stirred at 60°-70°C. for 20 hours. The resulting mixture is treated with a mixture of ice and water and extracted three times with methylene chloride. The organic phases are combined, washed twice with water, once with sodium bicarbonate solution and again with water followed by drying and evaporation in vacuo. The residue is dissolved in a small amount of methylene chloride and precipitated by adding pentane. The resulting solid is redissolved in methylene chloride, treated with charcoal and diethyl ether exchanged for the methylene chloride to obtain a solid which is dried in a high vacuum at 60°C. to yield 1-isopropyl-7-methyl-4-(p-fluorophenyl)-2(1H)-quinazolinone, m.p. 172°-174°C.